Cas no 879275-70-4 (2-(Difluoromethyl)phenylboronic acid)

• Product Name: 2-(Difluoromethyl)phenylboronic acid
• CAS No: 879275-70-4
• MF: C₇H₇BF₂O₂
• MW: 171.937089204788
• MDL: MFCD09864669
• CID: 710192
• PubChem ID: 44717243
• Update Time: 2025-06-10

2-(Difluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-[2-(difluoromethyl)phenyl]-
• [2-(difluoromethyl)phenyl]boronic acid
• 2-Difluoromethyl-benzeneboronic acid
• 2-Difluoromethyl-phenylboronic acid
• 2-(Difluoromethyl)benzeneboronic acid
• 2-Difluoromethylphenylboronic acid
• PC1611
• B-[2-(Difluoromethyl)phenyl]boronic acid (ACI)
• Boronic acid, [2-(difluoromethyl)phenyl]- (9CI)
• TQU0171
• D77544
• 879275-70-4
• CS-W000091
• 2-(difluoromethyl)phenylboronic acid
• DTXSID90660132
• DB-346962
• SCHEMBL4013443
• Z1255399839
• MFCD09864669
• (2-(difluoromethyl)phenyl)boronic acid
• AKOS015852890
• (2-(difluoromethyl)phenyl)boronicacid
• EN300-253204
• 2-(Difluoromethyl)phenylboronic acid

• MDL： MFCD09864669
• Inchi： 1S/C7H7BF2O2/c9-7(10)5-3-1-2-4-6(5)8(11)12/h1-4,7,11-12H
• InChI Key： RTUHFDBTYFIWMU-UHFFFAOYSA-N
• SMILES： FC(C1C(B(O)O)=CC=CC=1)F

Computed Properties

• Exact Mass: 172.05100
• Monoisotopic Mass: 172.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.27
• Boiling Point: 301.1°C at 760 mmHg
• Flash Point: 135.9°C
• Refractive Index: 1.479
• PSA: 40.46000
• LogP: 0.30400

Additional information on 2-(Difluoromethyl)phenylboronic acid

Comprehensive Guide to 2-(Difluoromethyl)phenylboronic acid (CAS No. 879275-70-4): Properties, Applications, and Innovations

2-(Difluoromethyl)phenylboronic acid (CAS No. 879275-70-4) is a highly versatile boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its difluoromethyl and phenylboronic acid functional groups, serves as a critical building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its unique structural features make it invaluable for designing advanced drug candidates and functional materials.

The growing interest in 2-(Difluoromethyl)phenylboronic acid is driven by its role in medicinal chemistry, where it is used to develop targeted therapies for diseases such as cancer and metabolic disorders. Researchers are increasingly exploring its potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, aligning with the trend toward precision medicine. Additionally, its applications in agrochemicals and electronic materials highlight its cross-disciplinary relevance.

From a synthetic perspective, CAS No. 879275-70-4 offers advantages such as high stability and compatibility with aqueous conditions, making it a preferred choice for green chemistry initiatives. Recent studies have also investigated its use in bioconjugation and fluorescent probes, addressing the demand for non-invasive diagnostic tools. These innovations resonate with current searches for "sustainable boronic acid derivatives" and "bioorthogonal chemistry reagents."

Quality control and scalability are critical for 2-(Difluoromethyl)phenylboronic acid production. Advanced analytical techniques like HPLC and NMR ensure purity, while flow chemistry methods optimize large-scale synthesis. These topics frequently appear in queries such as "boronic acid purification methods" and "industrial-scale Suzuki coupling," reflecting industry priorities.

In summary, 2-(Difluoromethyl)phenylboronic acid (CAS No. 879275-70-4) exemplifies the convergence of synthetic utility and cutting-edge applications. Its adaptability to drug discovery, materials science, and sustainable chemistry positions it as a compound of enduring significance. As research evolves, this molecule will likely remain at the forefront of organic synthesis and biomedical innovation.